Doxycycline calcium

Solubility Formulation Science Pharmaceutics

Sourcing the correct doxycycline salt form for oral suspension manufacturing or reference standard use is critical to avoid therapeutic inequivalence. Unlike hyclate or monohydrate, doxycycline calcium is the USP-designated salt for liquid pediatric/geriatric formulations with defined pH 6.5-8.0. - USP assay specification: 90.0%-125.0% of labeled doxycycline - Preclinical data: 10-30 mg/kg/day improves bone mineral density in ovariectomized rat models (p ≤ 0.05) - Established MIC ranges: S. pneumoniae ATCC 49619 (0.015-0.12 µg/mL), S. aureus ATCC 29213 (0.12-0.5 µg/mL)

Molecular Formula C44H46CaN4O16
Molecular Weight 926.9 g/mol
Cat. No. B15561719
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameDoxycycline calcium
Molecular FormulaC44H46CaN4O16
Molecular Weight926.9 g/mol
Structural Identifiers
InChIInChI=1S/2C22H24N2O8.Ca/c2*1-7-8-5-4-6-9(25)11(8)16(26)12-10(7)17(27)14-15(24(2)3)18(28)13(21(23)31)20(30)22(14,32)19(12)29;/h2*4-7,10,14-15,17,25-27,30,32H,1-3H3,(H2,23,31);/q;;+2/p-2/t2*7-,10+,14+,15-,17-,22-;/m00./s1
InChIKeyZOZMOOILJMQCHS-YQCFNCLSSA-L
Commercial & Availability
Standard Pack Sizes100 mg / 500 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Doxycycline Calcium: Oral Suspension Specifications


Doxycycline calcium (CAS 94088-85-4) is the calcium salt form of the broad-spectrum bacteriostatic antibiotic doxycycline, a second-generation tetracycline derived semi-synthetically from oxytetracycline [1]. It exhibits antimicrobial activity by reversibly binding to the 30S ribosomal subunit, thereby inhibiting bacterial protein synthesis [2]. This specific salt is one of several pharmaceutical forms of doxycycline, which include doxycycline hyclate (hydrochloride hemiethanolate hemihydrate) and doxycycline monohydrate [1]. Its distinct physicochemical properties render it particularly suitable for specific oral and topical formulations.

1 Calcium salt oral suspension formulation research
2 USP monograph-defined quality specifications
3 Tetracycline-class drug-metal interaction studies

Doxycycline Calcium: Non-Interchangeable Salt Forms


Although all doxycycline salts deliver the same active moiety, their distinct physicochemical profiles dictate their suitability for specific dosage forms and can impact key pharmaceutical attributes [1]. The substitution of one salt for another without careful formulation adjustments can compromise the final product's performance, stability, or patient acceptability. Critical differences exist in solubility, which influences dissolution rates and bioavailability [2]; in taste profile, which directly affects patient compliance, especially in pediatric and veterinary medicine [3]; and in stability, where specific salts are more prone to degradation or offer unique opportunities for innovative drug delivery [4]. Therefore, the selection of the salt form is a critical decision point in drug development and procurement, not a trivial interchange.

Salt form mismatch Doxycycline hyclate (water-soluble, capsules/IV) and monohydrate (low solubility) differ from calcium salt designated for oral suspension; direct replacement may fail formulation requirements.
Calcium chelation variability Oxytetracycline exhibits greater calcium chelation than doxycycline; class-level chelation differences may alter tissue interaction profiles and formulation stability.
Regulatory monograph gap Only doxycycline calcium has a USP oral suspension monograph; generic substitution without salt form verification risks non-compliance with compendial specifications.

Doxycycline Calcium: Key Differentiation Evidence


Calcium Chelation: Doxycycline vs. Oxytetracycline

Doxycycline monohydrate is documented to be very slightly soluble in water, a property that can limit its direct use in certain aqueous formulations [1]. In contrast, the calcium salt form is used to create an oral syrup, which necessitates a different solubility and dispersion profile to achieve a uniform, pourable suspension suitable for accurate dosing [1].

Calcium Chelation
Head-to-head
Doxycycline: minimal Ca²⁺ binding; oxytetracycline: dose-dependent Ca²⁺ binding
Supports lower chelation risk context
In vitro EDTA assay; CaCl₂ 0.1–1.0 mM
Solubility Formulation Science Pharmaceutics

USP Oral Suspension Monograph Specifications

A clinical bioequivalence study demonstrated a statistically significant difference in the rate of absorption between a doxycycline hyclate capsule formulation and a non-hyclate oral suspension formulation [1]. While the specific salt form in the suspension was not explicitly named 'doxycycline calcium' in the abstract, it was the 'nonhyclate' form, and calcium is the primary salt used in oral suspensions of that era [2]. This finding underscores that different salt forms and their resultant formulations are not automatically bioequivalent in terms of absorption kinetics.

USP Monograph
Class-level
Assay 90.0–125.0%, pH 6.5–8.0 (oral suspension)
Regulatory specification benchmark
USP29–NF24; no equivalent for other salts
Bioequivalence Pharmacokinetics Absorption Rate

S. pneumoniae MIC: Doxycycline vs. Tetracycline

A patented topical hydrogel formulation utilizes doxycycline chelated with calcium to improve long-term stability. The invention specifies that this approach allows the final composition to contain less than 0.5 weight % of 4-epidoxycycline [1]. 4-epidoxycycline is a primary degradation product and hepatic metabolite of doxycycline known to lack antibiotic activity and potentially induce intestinal inflammation [1].

S. pneumoniae MIC
Head-to-head
Doxycycline: 0.015–0.12 µg/mL; Tetracycline: 0.06–0.5 µg/mL
Lower-bound MIC 4-fold lower
Broth microdilution; ATCC 49619
Stability Topical Drug Delivery Degradation Product

Oral Pharmacokinetic Profile

In veterinary medicine, the choice of doxycycline salt has direct clinical consequences. Doxycycline hyclate in tablet form is widely accepted to cause esophageal ulceration in cats [1]. In contrast, doxycycline monohydrate is documented to be less irritating and therefore safer for oral administration than the hyclate or hydrochloride salts [1]. While direct comparative ulceration data for doxycycline calcium is not provided in this source, the calcium salt is also used orally in veterinary practice, and its formulation (often as a syrup) inherently reduces the risk of esophageal retention compared to tablets [1][2].

Oral PK Profile
Cross-study
200 mg: Cmax 2.6 µg/mL at 2 h; 300 mg hyclate: Cmax 3.0 µg/mL at 3 h
Supports dose-normalized comparison
Normal adult volunteers; serum assay
Esophageal Tolerability Veterinary Medicine Adverse Events

Doxycycline Calcium: Application Scenarios


Pediatric and Geriatric Oral Suspension

The distinct physicochemical properties of doxycycline calcium make it the salt of choice for manufacturing ready-to-use oral syrups [1]. This format is essential for patient populations, such as children or the elderly, who have difficulty swallowing tablets or capsules. The commercial availability of Vibramycin Calcium syrup directly supports this application, offering a convenient, pre-formulated liquid that ensures accurate dosing and improved compliance compared to reconstituted powders or split tablets [1].

Calcium Chelation Comparative Studies

Doxycycline chelated with calcium enables the creation of topical hydrogels with demonstrably improved long-term stability [1]. The patent literature provides a quantitative benchmark, showing that this formulation strategy can keep the inactive degradation product 4-epidoxycycline below 0.5% by weight [1]. This makes doxycycline calcium a critical ingredient for developing advanced wound dressings and dermatological products where a stable, sustained release of active doxycycline is required to manage infection and promote healing [1].

Bone and Vascular Calcification Models

In feline medicine, the use of doxycycline hyclate tablets is associated with a significant risk of esophageal stricture [1]. Based on the established safety differential between salt forms, doxycycline calcium syrup or suspension is the strongly preferred alternative for oral administration [1]. The liquid nature of the calcium syrup formulation inherently minimizes the risk of a tablet lodging in the esophagus, a key factor in preventing ulceration. This application scenario is a direct result of the tolerability profile inferred from the risks associated with the hyclate salt and tablet dosage form [1].

Application
Selection Property
Validation Focus
Oral suspension formulation studies
USP monograph-defined specifications
Assay range, pH compliance
Drug-metal interaction assays
Low calcium chelation profile
Chelation assay comparison
Bone/vascular calcification research
Calcium-modulating activity in vivo
Bone mineral density and vascular calcification endpoints
Antimicrobial susceptibility testing
Established MIC ranges against ATCC strains
Broth microdilution QC standards

Technical Documentation Hub

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